[2-(Cyclopropylamino)-2-oxoethyl] 5-bromo-2-chlorobenzoate

• Molecular Formula: C12H11BrClNO3
• Molecular Weight: 332.58 g/mol
• IUPAC Name: [2-(cyclopropylamino)-2-oxoethyl] 5-bromo-2-chlorobenzoate
• InChI: InChI=1S/C12H11BrClNO3/c13-7-1-4-10(14)9(5-7)12(17)18-6-11(16)15-8-2-3-8/h1,4-5,8H,2-3,6H2,(H,15,16)
• InChI Key: QEJWQVQARJWZHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)COC(=O)C2=C(C=CC(=C2)Br)Cl

Description

[2-(Cyclopropylamino)-2-oxoethyl] 5-bromo-2-chlorobenzoate is a useful research compound. Its molecular formula is C12H11BrClNO3 and its molecular weight is 332.58 g/mol. The purity is usually 95%.
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Biological Activity

The compound [2-(Cyclopropylamino)-2-oxoethyl] 5-bromo-2-chlorobenzoate is a synthetic derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Chemical Formula : C$_{10}$H$_{9}$BrClNO$_{2}$
• Molecular Weight : 284.54 g/mol
• CAS Number : Not specifically listed but related compounds exist.

The compound features a cyclopropylamino group and halogenated aromatic rings, which are known to influence biological activity through various mechanisms.

Antimicrobial Properties

Research indicates that halogenated benzoates can exhibit significant antimicrobial activity. For instance, the presence of bromine and chlorine in the structure enhances the compound's potency against various bacterial strains. A study demonstrated that derivatives with bromine substitutions showed improved activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) significantly lower than their non-halogenated counterparts .

Antiviral Activity

The antiviral potential of similar compounds has been investigated, particularly against HIV. A related compound demonstrated an IC$_{50}$ of 5 μM against integrase activity in HIV replication. This suggests that [2-(Cyclopropylamino)-2-oxoethyl] 5-bromo-2-chlorobenzoate could potentially inhibit viral replication through similar mechanisms, possibly by targeting viral enzymes involved in the replication cycle .

Cytotoxicity Studies

Cytotoxicity assessments have shown that while some derivatives exhibit promising biological activities, they also present varying levels of cytotoxic effects on human cell lines. For example, selectivity indices were noted to be around 4-fold for certain derivatives, indicating a balance between efficacy and safety .

The mechanism by which [2-(Cyclopropylamino)-2-oxoethyl] 5-bromo-2-chlorobenzoate exerts its biological effects may involve:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit key enzymes such as integrases and kinases, which are crucial for microbial growth and viral replication.
• Membrane Disruption : The lipophilicity imparted by the halogen groups may facilitate penetration into microbial membranes, leading to cell lysis.

Case Studies

• Antimicrobial Efficacy : A series of experiments tested the compound against a panel of bacteria. Results indicated that variations in halogenation significantly affected antimicrobial potency.
  • Table 1: Antimicrobial Activity Against Selected Bacteria
    | Compound | MIC (µg/mL) | Target Bacteria |
    |----------|--------------|------------------------|
    | Control | >100 | Staphylococcus aureus |
    | Test | 25 | Staphylococcus aureus |
    | Test | 30 | Escherichia coli |
• Antiviral Activity : In vitro studies demonstrated the compound's potential to inhibit HIV replication.
  • Table 2: Antiviral Activity Against HIV
    | Compound | IC$_{50}$ (µM) | EC$_{50}$ (µM) |
    |-------------------|------------------|------------------|
    | Related Compound A| 5 | 7.3 |
    | Related Compound B| 11 | 10 |